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Compound of Interest

Compound Name: 5-Tetradecene, (Z)-

Cat. No.: B15182678 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

and relevant experimental methodologies for (Z)-5-Tetradecene. The information is intended for

researchers, scientists, and professionals in the field of drug development and organic

chemistry.

Chemical Structure and Identification
(Z)-5-Tetradecene, also known as cis-5-Tetradecene, is an unsaturated hydrocarbon with a

single double bond.[1][2] Its chemical structure consists of a 14-carbon chain with the double

bond located between the fifth and sixth carbon atoms. The "(Z)" designation, derived from the

German zusammen (together), indicates that the higher-priority substituents on each carbon of

the double bond are on the same side, resulting in a cis configuration.[3][4]

The IUPAC name for this compound is (Z)-tetradec-5-ene.[5] It is a member of the alkene

family, which is characterized by the presence of one or more carbon-carbon double bonds.[6]

Key Structural Identifiers:

IUPAC Name: (Z)-tetradec-5-ene[5]

Synonyms: cis-5-Tetradecene, (5Z)-5-Tetradecene[1][2]

CAS Number: 41446-62-2[1][2][5]

Molecular Formula: C₁₄H₂₈[1][5]
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InChI Key: SNIFAVVHRQZYGO-LUAWRHEFSA-N[1]

Physicochemical Properties
The following table summarizes the key quantitative properties of (Z)-5-Tetradecene.

Property Value Source

Molecular Weight 196.37 g/mol [5]

Exact Mass 196.219100893 Da [5]

Appearance Not specified (typically a liquid)

Boiling Point Estimated around 250 °C

Density
Approximately 0.8 g/cm³ at 20

°C

Solubility in Water
0.0139 mg/L @ 25 °C

(estimated)

Experimental Protocols
Synthesis via Wittig Reaction
A common and effective method for synthesizing (Z)-alkenes like (Z)-5-Tetradecene is the

Wittig reaction.[3][7][8] This reaction involves the coupling of an aldehyde or ketone with a

phosphorus ylide (Wittig reagent).[3][4][8] For non-stabilized ylides, the reaction typically yields

the (Z)-isomer with high selectivity.[4][7]

Detailed Methodology:

Preparation of the Phosphonium Salt: An appropriate alkyl halide is reacted with

triphenylphosphine in an Sₙ2 reaction to form a phosphonium salt.[3][8] For the synthesis of

(Z)-5-Tetradecene, this would involve reacting a 1-halopentane with triphenylphosphine.

Formation of the Ylide (Wittig Reagent): The phosphonium salt is deprotonated using a

strong base, such as n-butyllithium, to form the phosphorus ylide.[3][8]
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Reaction with Aldehyde: The ylide is then reacted with a suitable aldehyde. To synthesize

(Z)-5-Tetradecene, the ylide derived from the 1-halopentane would be reacted with nonanal

(C₉H₁₈O).

Formation of the Alkene: The reaction proceeds through a betaine intermediate to form a

four-membered oxaphosphetane ring, which then decomposes to yield the desired (Z)-

alkene and triphenylphosphine oxide.[3]

Purification: The final product, (Z)-5-Tetradecene, is separated from the triphenylphosphine

oxide byproduct, typically through chromatographic methods.

Analytical Methods
Gas chromatography (GC) is a suitable technique for the analysis of (Z)-5-Tetradecene.[1] The

NIST WebBook provides mass spectrometry data obtained through electron ionization, which

can be used for the identification and characterization of this compound.[1]

Biological Relevance and Signaling
While specific signaling pathways involving (Z)-5-Tetradecene are not extensively documented,

long-chain alkenes are known to have biological relevance. They are components of various

natural products and can be biosynthesized by microorganisms.[9][10][11] The biosynthesis of

long-chain alkenes in some bacteria, such as Micrococcus luteus, is understood to start from

acyl-CoA or acyl carrier protein (ACP) thioesters.[9]

Some long-chain hydrocarbons exhibit antimicrobial properties. For instance, tetradecane has

shown both antibacterial and antifungal activity. While not specific to the 5-tetradecene isomer,

this suggests a potential area for further investigation into the biological activities of related

long-chain unsaturated hydrocarbons.
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Workflow for the Synthesis of (Z)-5-Tetradecene via Wittig Reaction
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Caption: Synthesis workflow for (Z)-5-Tetradecene.
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Biological Context of Long-Chain Alkenes

Microbial Biosynthesis

Potential Biological Activity

Acyl-CoA / Acyl-ACP
Thioesters

Alkene Biosynthesis
Enzymes

Metabolic Pathway

Long-Chain Alkenes
(e.g., (Z)-5-Tetradecene)

Antimicrobial Properties

Potential

Component of
Natural Products

Click to download full resolution via product page

Caption: Biological relevance of long-chain alkenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://en.wikipedia.org/wiki/Wittig_reaction
https://pubchem.ncbi.nlm.nih.gov/compound/5-Tetradecene_-_5Z
https://www.docbrown.info/page06/alkenes9.htm
https://www.docbrown.info/page06/alkenes9.htm
https://www.organic-chemistry.org/namedreactions/wittig-reaction.shtm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Wittig_Reaction
https://pmc.ncbi.nlm.nih.gov/articles/PMC2820947/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2820947/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5408033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5408033/
https://www.researchgate.net/publication/307084613_Biobased_production_of_alkanes_and_alkenes_through_metabolic_engineering_of_microorganisms
https://www.benchchem.com/product/b15182678#z-5-tetradecene-chemical-properties-and-structure
https://www.benchchem.com/product/b15182678#z-5-tetradecene-chemical-properties-and-structure
https://www.benchchem.com/product/b15182678#z-5-tetradecene-chemical-properties-and-structure
https://www.benchchem.com/product/b15182678#z-5-tetradecene-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15182678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15182678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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